Cas no 202467-69-4 (3-(2S,4S)-1-(4-Nitrobenzyloxycarbonyl)-4-mercaptopyrrolidin-2-ylcarbonylaminobenzoic Acid)

• Product Name: 3-(2S,4S)-1-(4-Nitrobenzyloxycarbonyl)-4-mercaptopyrrolidin-2-ylcarbonylaminobenzoic Acid
• CAS No: 202467-69-4
• MF: C₂₀H₁₉N₃O₇S
• MW: 445.44576382637
• MDL: MFCD09263754
• CID: 66640
• PubChem ID: 15409260
• Update Time: 2025-04-18

3-(2S,4S)-1-(4-Nitrobenzyloxycarbonyl)-4-mercaptopyrrolidin-2-ylcarbonylaminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-((2S,4S)-4-Mercapto-1-(((4-nitrobenzyl)oxy)carbonyl)pyrrolidine-2-carboxamido)benzoic acid
• 3-[[[(2s,4s)-4-mercapto-1-(4-nitrobenzyloxy)carbonyl-2-pyrrolidinyl]carbonyl]amino]benzoic acid
• 2-[[(3-carboxyphenyl)amino]carbonyl]-4-mercapto-1-pyrrolidinecarboxylic acid (2s-cis)-1-[(4-nitrophenyl)methyl] ester
• Ertapenem
• (2S,4S)-2-[[(3-carboxyphenyl)amino]carbonyl]-4-mercapto-1-(4-nitrobenzyl)pyrrolidinecarboxylate
• Side Chain For Ertapenem
• The Sidechain of Ertapenem
• 3-[[[(2S,4S)-4-Mercapto-1-(4-nitrobenzyloxy)carbonyl-2-pyrrolidinyl]carbonyl] amino]-benzoic acid
• 3-[[[(2S,4S)-1-(4-Nitrobenzyloxycarbonyl)-4-mercaptopyrrolidin-2-yl]carbonyl]amino]benzoic Acid
• 3-((2S,4S)-4-Mercapto-1-(((4-nitrobenzyl)oxy)-carbonyl)pyrrolidine-2-carboxamido)benzoic acid
• Ertapenem Side Chain
• Ertaipenem side chain
• ERTAPENEM SIDE CHAIN 1
• Side Chain of ErtapeneM
• SIDECHAINIFORERTAPENEM
• RTQKWWOSWDCUMA-IRXDYDNUSA-N
• 3-((((2S,4S)-4-Mercapto-1-(4-nitrobenzyloxy)carbonyl-2-pyrrolidinyl)carbonyl)amino)benzoic acid
• Jsp004136
• C20H19N3O7S
• ZI
• 3-([[(2S,4S)-4-Mercapto-1-((4-nitrobenzyloxy)carbonyl)pyrrolidin-2-yl]carbonyl]aMino)benzoic acid
• 2-[(3-carboxyanilino)-oxomethyl]-4-mercapto-4-nitro-2-(phenylmethyl)-1-pyrrolidinecarboxylate
• Ertapenem side chain, Side chain for Ertapenem
• Ertapenem side chains
• [(2S,4S)-4-Mercapto-1-(4-nitrobenzyloxy)carbonyl-2-pyrrolidinyl]carbonyl]amino]benzoic acid
• Side Train of Ertapenem
• AKOS015889901
• 33DAX2G5P2
• 3-[[[(2S, 4S)-4-mercapto-1-(4-nitrobenzyloxy)carbonyl-2-pyrrolidinyl]carbonyl]amino];3-[[[(2S, 4S)-4-MERCAPTO-1-TERT-BUTOXYCARBONYL-2-PYRROLIDINYL]CARBONYL]AMINO]BENZOIC ACID
• 3-[[(2S,4S)-1-[(4-nitrophenyl)methoxycarbonyl]-4-sulfanylpyrrolidine-2-carbonyl]amino]benzoic acid
• Q-101435
• SCHEMBL4211429
• DTXSID201110222
• 3-((2S,4S)-4-Mercapto-1-(((4-nitrobenzyl)oxy)carbonyl)pyrrolidine-2-carboxamido)benzoicacid
• 3-(((2s,4s)-4-mercapto-1-(4-nitrobenzyloxy)carbonyl-2-pyrrolidine)carbonylamino)benzoic acid
• C73827
• DS-17903
• 1-Pyrrolidinecarboxylic acid, 2-[[(3-carboxyphenyl)amino]carbonyl]-4-mercapto-, 1-[(4-nitrophenyl)methyl] ester, (2S-cis)-
• 202467-69-4
• A814358
• 1-[(4-Nitrophenyl)methyl] (2S,4S)-2-[[(3-carboxyphenyl)amino]carbonyl]-4-mercapto-1-pyrrolidinecarboxylate
• 3-((2S,4S)-4-mercapto-1-((4-nitrobenzyloxy)carbonyl)pyrrolidine-2-carboxamido)benzoic acid
• 3-[[[(2S,4S)-4-Mercapto-1-(4-nitrobenzyloxy)carbonyl-2-pyrrolidinyl]carbonyl]amino]benzoicacid
• AMY41240
• 1-Pyrrolidinecarboxylic acid, 2-[[(3-carboxyphenyl)amino]carbonyl]-4-mercapto-, 1-[(4-nitrophenyl)methyl] ester, (2S,4S)-
• 3-[[[(2S,4S)-4-Mercapto-2-pyrrolidinyl-1-(4-nitrobenzyloxy)carbonyl]carbonyl]amino]benzoic acid
• 3-[(2S,4S)-1-{[(4-NITROPHENYL)METHOXY]CARBONYL}-4-SULFANYLPYRROLIDINE-2-AMIDO]BENZOIC ACID
• 3-(2S,4S)-1-(4-Nitrobenzyloxycarbonyl)-4-mercaptopyrrolidin-2-ylcarbonylaminobenzoic Acid

• MDL： MFCD09263754
• Inchi： 1S/C20H19N3O7S/c24-18(21-14-3-1-2-13(8-14)19(25)26)17-9-16(31)10-22(17)20(27)30-11-12-4-6-15(7-5-12)23(28)29/h1-8,16-17,31H,9-11H2,(H,21,24)(H,25,26)/t16-,17-/m0/s1
• InChI Key： RTQKWWOSWDCUMA-IRXDYDNUSA-N
• SMILES： S[C@@H]1CN(C(=O)OCC2C=CC(=CC=2)[N+](=O)[O-])[C@H](C(NC2C=CC=C(C(=O)O)C=2)=O)C1

Computed Properties

• Exact Mass: 445.09400
• Monoisotopic Mass: 445.09437113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143
• XLogP3: 2.4

Experimental Properties

• Density: 1.5
• Boiling Point: 749.6°C at 760 mmHg
• Flash Point: 407.1 °C
• Refractive Index: 1.675
• PSA: 180.56000
• LogP: 3.47510

3-(2S,4S)-1-(4-Nitrobenzyloxycarbonyl)-4-mercaptopyrrolidin-2-ylcarbonylaminobenzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature